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Compound of Interest

Compound Name: 5-Ethylpyridine-3-carboxylic acid

CAS No.: 3222-53-5

Cat. No.: B1291507

Get Quote

Part 1: Executive Summary & Chemical Profile[3]
5-Ethylpyridine-3-carboxylic acid (also known as 5-ethylnicotinic acid) is a critical pyridine

derivative utilized in medicinal chemistry as a scaffold for NADP analogs and as a degradation

marker for the imidazolinone herbicide class (e.g., Imazethapyr).[1][2] Its structural integrity—

defined by the meta-substitution pattern of an electron-withdrawing carboxylic acid and an

electron-donating ethyl group—presents a unique spectroscopic signature essential for purity

verification in drug development pipelines.[1]

This guide provides a field-proven, self-validating spectroscopic workflow. It moves beyond

static data listing to explain the causality of signal generation, ensuring researchers can

distinguish this specific isomer from its 2,3- or 2,5-substituted analogs.[2]
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Property Data

IUPAC Name 5-Ethylpyridine-3-carboxylic acid

Common Name 5-Ethylnicotinic acid

CAS Registry Number 3222-53-5

Molecular Formula

C

H

NO

Molecular Weight 151.16 g/mol

Appearance White to off-white crystalline solid

Solubility
Soluble in DMSO, Methanol, dilute aqueous

base

Part 2: Spectroscopic Analysis & Interpretation[1][3]
Nuclear Magnetic Resonance (NMR) Spectroscopy[3][6]
[7]
The NMR profile of 5-ethylnicotinic acid is dominated by the asymmetry introduced by the 3,5-

substitution pattern.[1][2] Unlike symmetrical pyridines, every aromatic proton is chemically

distinct.[2]

Protocol: Sample Preparation for High-Resolution NMR
Solvent: DMSO-d

(preferred for solubility and preventing exchange of the acid proton).[1][2]

Concentration: 10–15 mg in 0.6 mL solvent.

Reference: TMS (0.00 ppm) or residual DMSO peak (2.50 ppm).[2][3]

H NMR Data Analysis (400 MHz, DMSO-d
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)
The aromatic region displays three distinct singlets (broadened by small coupling constants

~1.5-2.0 Hz), confirming the absence of ortho-coupling and validating the 3,5-substitution.[1][2]

Shift (

, ppm)
Multiplicity Integration Assignment

Structural
Logic

13.40 Broad Singlet 1H -COOH

Acidic proton;

shift varies with

concentration/wa

ter.[1]

8.95 - 9.05 Singlet (d) 1H Py-H2

Most deshielded;

flanked by N and

COOH (both

electron-

withdrawing).[1]

[2]

8.55 - 8.65 Singlet (d) 1H Py-H6

Deshielded by N;

ortho to the ethyl

group.[1]

8.10 - 8.20 Singlet (t) 1H Py-H4

Shielded relative

to H2/H6; located

between

substituents.[1]

2.70 - 2.75
Quartet (

=7.6 Hz)
2H

-CH

CH

Benzylic-like

position;

deshielded by

the aromatic ring.

[1]

1.20 - 1.25
Triplet (

=7.6 Hz)
3H

-CH

CH

Terminal methyl

group.[1]
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Note: "Singlet (d)" indicates a singlet that may resolve into a fine doublet due to long-range

coupling (

).[1][2]

C NMR Data Analysis (100 MHz, DMSO-d

)
Shift (

, ppm)
Carbon Type Assignment

166.5 Quaternary (C=O) Carboxylic acid carbonyl.[1][2]

153.2 CH (Aromatic)
C2: Alpha to Nitrogen, beta to

Ethyl.[2]

147.8 CH (Aromatic)
C6: Alpha to Nitrogen, ortho to

Ethyl.[2]

139.5 Quaternary C5: Ipso to Ethyl group.

135.8 CH (Aromatic) C4: Para to Nitrogen.[2]

127.0 Quaternary C3: Ipso to Carboxylic acid.

25.5 CH Ethyl methylene.

15.2 CH Ethyl methyl.

Infrared Spectroscopy (FT-IR)[1][3]
IR analysis is the primary " go/no-go " check for the functional group integrity (Acid + Pyridine).

[1][2]

Method: KBr Pellet or ATR (Attenuated Total Reflectance).[2][3]

Diagnostic Bands:

3300–2500 cm
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(Broad): O-H stretch of carboxylic acid dimer.[1][2] The broadness ("beard") is
characteristic of -COOH.[1][2]

1705–1720 cm

(Strong): C=O stretching vibration.[1][2]

1590–1600 cm

(Medium): C=C / C=N ring stretching vibrations (Pyridine skeleton).[1][2]

Mass Spectrometry (MS)[3][7]
Mass spectrometry confirms the molecular weight and the stability of the ethyl side chain.[2][3]

Ionization Mode: ESI (+) or EI (70 eV).

Molecular Ion:

152.07 [M+H]

(ESI);

151.06 [M]

(EI).[2][3]

Fragmentation Pattern (EI):

151: Parent Ion.

136: [M - CH

]

. Loss of the terminal methyl from the ethyl group (benzylic cleavage).[2][3]

106: [M - COOH]

. Decarboxylation of the pyridine ring.[2]

Part 3: Experimental Workflow & Visualization
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Structural Elucidation Logic
The following diagram illustrates the decision-making process for confirming the 5-ethyl isomer

versus potential impurities (e.g., 6-ethyl or 2-ethyl isomers).

Unknown Pyridine Derivative

Step 1: Mass Spectrometry
Target: m/z 151 (EI) or 152 (ESI)

Step 2: FT-IR Analysis
Target: 1710 cm⁻¹ (C=O) + Broad OH

Step 3: 1H NMR (Aromatic Region)

Analyze Coupling Pattern

3 Singlets detected
(H2, H4, H6 isolated)

CONFIRMED: 5-Ethyl Isomer

 No Ortho Coupling 

Doublets detected (J ~8Hz)
(Ortho coupling present)

REJECT: 2- or 6-Ethyl Isomer

 Ortho Coupling (d) 

Click to download full resolution via product page

Figure 1: Logic flow for the structural confirmation of 5-Ethylpyridine-3-carboxylic acid,

prioritizing the exclusion of ortho-substituted isomers via NMR coupling constants.

Synthesis & Origin Context
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Understanding the origin of the sample aids in predicting impurities.[2] The compound is often

derived from the reduction of 5-ethynylnicotinic acid or as a metabolite of Imazethapyr.[1][2]

5-Ethynylnicotinic Acid
(Alkyne Precursor)

Pd/C + Ammonium Formate
(Reduction)

5-Ethylpyridine-3-carboxylic acid
(Target)

Imazethapyr
(Herbicide)

Environmental
Photolysis/Hydrolysis

Metabolite

Click to download full resolution via product page

Figure 2: Primary synthetic route via reduction (Jain et al.) and environmental generation

pathway from imidazolinone herbicides.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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